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Compound of Interest

Compound Name: Ametryn-13C,d3

Cat. No.: B12418654

For researchers, scientists, and drug development professionals, a comprehensive
understanding of a compound's safety profile is paramount. This technical guide provides an in-
depth summary of the safety data for Ametryn-13C,d3, an isotopically labeled form of the
herbicide Ametryn. It is important to note that a Safety Data Sheet (SDS), the primary source
for this information, details potential hazards and safe handling procedures, rather than the
experimental protocols or biological pathways typically found in a research whitepaper.

Ametryn-13C,d3 is a stable isotope-labeled version of Ametryn, a triazine herbicide that
functions by inhibiting photosynthesis and other enzymatic processes.[1][2][3] While the
isotopic labeling makes it useful as an internal standard or tracer in research, its toxicological
properties are considered to be the same as the parent compound, Ametryn.[1][4] The following
sections summarize the critical safety information sourced from various safety data sheets and
toxicological reports for Ametryn.

Hazard Identification and Classification

Ametryn is classified as a hazardous substance. It is considered harmful if swallowed and is
very toxic to aquatic life, with long-lasting effects in the aquatic environment. The U.S.
Environmental Protection Agency (EPA) classifies it as a Toxicity Class 11l substance, indicating
it is slightly toxic.

Key Hazard Statements:

o Harmful if swallowed.
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o Causes eye irritation.
» Very toxic to aquatic life.
e May cause long-lasting harmful effects to aquatic life.

Toxicological Data

Acute toxicity data for Ametryn has been established through studies on various animal
models. These values are crucial for assessing the immediate risks associated with exposure.

Toxicity Data for Ametryn

Acute Oral LD50 (Rat) 508 mg/kg

Acute Oral LD50 (Mouse) 945 mg/kg

Acute Dermal LD50 (Rat) >3000 mg/kg

Acute Dermal LD50 (Rabbit) 8160 mg/kg

Acute Inhalation LC50 (Rat) >2200 mg/m3 for 4 hours

Symptoms of acute exposure to high doses can include nausea, vomiting, diarrhea, muscle
weakness, and salivation. Animal studies have indicated that long-term consumption of large
amounts of Ametryn may lead to liver damage.

Physical and Chemical Properties

Understanding the physical and chemical properties of Ametryn-13C,d3 is essential for safe
handling and storage.
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Property Value

Appearance White crystalline solid
Melting Point 88-89 °C (190-192 °F)
Water Solubility 185 mg/L at 20°C

o ) Readily dissolves in acetone, methanol, toluene,
Solubility in Organic Solvents
and n-octanol.

Stable in neutral, weakly acidic, and weakly
Stability alkaline media. It is hydrolyzed by strong acids

and alkalis.

Safe Handling and Emergency Protocols

Due to its hazardous nature, specific precautions must be taken when handling Ametryn-
13C,d3.

Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles.

» Hand Protection: Wear chemical-impermeable gloves.

» Body Protection: Wear protective clothing. Overalls, safety shoes are recommended.

o Respiratory Protection: In case of insufficient ventilation or aerosol formation, use a suitable
respirator.

First Aid Measures:
 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

o After Skin Contact: Immediately remove contaminated clothing and wash the skin thoroughly
with soap and water.

» After Eye Contact: Rinse the eyes continuously with running water for at least 15 minutes.
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 After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.

Storage and Disposal:

» Store in a cool, dry, well-ventilated place away from direct sunlight and incompatible
materials such as strong acids, strong bases, and oxidizing agents.

o Keep containers tightly closed when not in use.

» Disposal must be in accordance with local, state, and federal regulations for hazardous
waste.

Logical Workflow for Safe Chemical Handling

The following diagram illustrates a logical workflow for the safe handling of a chemical
substance like Ametryn-13C,d3, from reception to disposal.
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A logical workflow for the safe handling of chemical substances.
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This guide provides a foundational understanding of the safety considerations for Ametryn-
13C,d3. For any laboratory work, it is imperative to consult the specific Safety Data Sheet
provided by the supplier and to adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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